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Compound of Interest

Compound Name: Dac 5945

Cat. No.: B1669747

HPE 5945 Connectivity Troubleshooting Center

This technical support center provides troubleshooting guides and frequently asked questions
to help researchers, scientists, and drug development professionals diagnose and resolve
connectivity problems on an HPE 5945 switch.

Troubleshooting Guides

This section offers step-by-step guidance for common connectivity issues.

General Connectivity Troubleshooting

Question: What is a systematic approach to troubleshooting a physical link connectivity issue
on an HPE 5945 switch?

Answer:

A systematic approach to troubleshooting physical link connectivity ensures all potential causes
are investigated. The following workflow can be used to diagnose and resolve these issues.
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Start: Connectivity Issue Reported

Issue Reported

Phase 1: Physical Layer Investiga‘i;on

1. Check Physical Cabling

| - Is the cable securely connected?
- Is it the correct cable type?

- Have you tried a different cable?

[Cable OK
Y
2. Inspect Transceiver Module (SFP/QSFP)

- Is it a supported module?

- Is it seated correctly?

- Does 'display transceiver interface’ show errors?

Port is DOWN

Transceiver OK

Y

3. Verify Port Status
- Use 'display interface brief'.
- Is the port state 'UP'?
- Is the line protocol state 'UP'?

Rort is UP

Phase 2: Data Link Layer & Configuration Verifica'ion

4. Check VLAN Configuration
- Is the port in the correct VLAN?
- Is the VLAN active on both ends?

VIAN OK
Y
5. Investigate Spanning Tree
- Is STP blocking the port?

- Use 'display stp brief' to check port state.

[STP OK

Y
6. Verify Link Aggregation (if applicable)
- Are LACP negotiations successful? Cable Faulty

- Are member ports consistent?

LACP OK Transceiver Faul

y

Y
7. Review Interface Configuration

- Check for speed/duplex mismatches. ——
- Look for err-disable states.

Confjg OK VLAN Misconfigured

Phase 3: Advanced Diagnostics

8. Examine Logs
- Use 'display logbuffer. STP Issue
- Look for flaps, errors, or other relevant messages.

Lpgs Checked LACH Issue
Y
9. Analyze Interface Counters

- Use 'display interface'. Config-Error

- Check for input/output errors, CRC errors, or packet drops.

No Errors

Y

10. Investigate Remote Device
- Repeat checks on the connected device. Interflace Errors
- Is the remote configuration compatible?

Remote Device Issue Remote OK

Click to download full resolution via product page

Caption: Logical workflow for troubleshooting connectivity.
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FAQs

A list of frequently asked questions regarding connectivity issues on the HPE 5945.
Question: How do | check the status of an interface on the HPE 59457?

Answer: You can use the display interface brief command to get a summary of the status of all
interfaces. To get detailed information for a specific interface, use the display interface
command. For instance, to check HundredGigE 1/0/1, you would use display interface
HundredGigE1/0/1.[1]

Question: What could be the cause of an interface repeatedly going up and down (flapping)?
Answer: Interface flapping can be caused by several factors:

o Faulty Cables or Transceivers: A common cause of link flapping is a bad cable or a
malfunctioning SFP/QSFP module.

e Speed and Duplex Mismatches: If the speed and duplex settings are not consistent between
the connected devices, it can lead to link instability. Some interfaces, like SFP28 ports on
certain modules, may not support auto-negotiation, requiring manual configuration of speed
and duplex.[2]

e Spanning Tree Protocol (STP) Issues: A misconfigured STP can cause ports to enter a
blocking state unexpectedly.

¢ IRF (Intelligent Resilient Framework) Problems: In an IRF stack, link flapping on an IRF port
can indicate a problem with the IRF link itself.[3]

o Power Issues: Insufficient power to the switch or connected device can sometimes manifest
as flapping interfaces.

Question: My switch is reporting MAC flaps. What does this mean and how can | troubleshoot
it?

Answer: A MAC flap occurs when the switch learns the same MAC address on two different
interfaces, causing it to repeatedly update its MAC address table. This can be a sign of a layer
2 loop in your network. However, in an IRF setup using BFD MAD (Multi-Active Detection) with
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management ports, MAC flapping on an intermediate device is expected behavior when the
IRF stack splits if irf mac-address persistent always is configured.[4] If you are not using this
specific IRF configuration, you should investigate your network for loops.

Question: I've connected my HPE 5945 to another switch, but the link won't come up. What
should I check?

Answer: When connecting to another switch, especially a different model, ensure the following:

e Speed and Duplex Compatibility: Verify that both switches are configured to operate at the
same speed and duplex mode. For SFP28 ports on the HPE 5945, you may need to
manually configure the speed and duplex settings as they may not support autonegotiation.

[2]
o Transceiver Compatibility: Ensure the transceivers used are compatible with both switches.

e VLAN and Trunking Configuration: Check that the VLAN and trunking configurations are
consistent on both ends of the link.

Question: How can | diagnose potential packet loss on my HPE 5945?
Answer: To diagnose packet loss, you can use the following commands:

 display interface : This command will show you detailed interface statistics, including input
and output errors, CRC errors, and discards.

o display qos queue-statistics interface : This can provide statistics on packets in different QoS
queues, which can help identify if a specific class of traffic is being dropped.

o Network Quality Analyzer (NQA): For more advanced testing, you can configure NQA to
send probes to a destination and measure packet loss, latency, and jitter.[5][6]

Experimental Protocols: Detailed Methodologies

Protocol 1: Verifying Interface Status and Counters

¢ Objective: To check the physical and line protocol status of an interface and to inspect for
any error counters.
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e Procedure: a. Access the switch's command-line interface (CLI).[7] b. Execute the command:
display interface [interface-type interface-number]

o Example: display interface HundredGigE1/0/4[1] c. Analysis:

o Check the "Current state" and "Line protocol state". Both should be "UP".[1] If the state is
"DOWN", investigate the physical layer (cabling, transceivers).

o Examine the input and output counters. A high number of "Input errors,” "CRC," or "Output
errors” can indicate a physical layer problem or a duplex mismatch.

Protocol 2: Checking for MAC Address Flapping
o Objective: To identify if a MAC address is rapidly moving between different ports.

e Procedure: a. Access the switch's CLI. b. Execute the command: display mac-address
flapping c. Analysis:

o The output will show the flapping MAC address, the VLAN it belongs to, and the ports
between which it is flapping.

o If flapping is detected, investigate the connected devices on the identified ports for a
potential network loop.

o Note that MAC flapping can be expected behavior in certain IRF split scenarios.[4]

Data Presentation: Key Diagnostic Commands and
Output

The following table summarizes essential display commands for troubleshooting connectivity
on the HPE 5945.
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Command

Purpose

Key Information Provided

display interface brief

Provides a summary of the

status of all interfaces.

Interface name, link state

(Up/Down), speed, duplex.

display interface

Shows detailed information for

a specific interface.

Status, protocol state,
input/output rates, error

counters (CRC, giants, etc.).[1]

display transceiver interface

Displays information about the
transceiver module in a

specific interface.

Transceiver type, wavelength,
transfer distance, diagnostic
information (temperature,

voltage, Tx/Rx power).

display logbuffer

Shows the contents of the log
buffer.

System events, including
interface up/down transitions,

errors, and warnings.

display stp brief

Provides a summary of the
Spanning Tree Protocol status

for all ports.

Port state (forwarding,

blocking), role, and priority.

display link-aggregation

summary

Shows a summary of all link

aggregation groups.

Aggregation group number,
working mode (static/dynamic),

and status of member ports.

display mac-address

Displays the MAC address
table.

MAC address, VLAN ID,
associated port, and status

(learned, static).

display irf

Shows the status of the IRF

stack.

Member ID, role
(master/standby), priority, and

IRF port status.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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